Cas no 1260810-79-4 (2-CHLORO-4-IODOBENZALDEHYDE)

• Product Name: 2-CHLORO-4-IODOBENZALDEHYDE
• CAS No: 1260810-79-4
• MF: C₇H₄ClIO
• MW: 266.463533401489
• MDL: MFCD15527700
• CID: 3256021
• PubChem ID: 23463559
• Update Time: 2025-11-02

2-CHLORO-4-IODOBENZALDEHYDE Chemical and Physical Properties

Names and Identifiers

• 2-CHLORO-4-IODOBENZALDEHYDE
• 1260810-79-4
• SCHEMBL11323164
• F90140
• Z1269135461
• EN300-201512
• 845-822-8
• DB-409461
• KAC81079
• MFCD15527700

• MDL： MFCD15527700
• Inchi： 1S/C7H4ClIO/c8-7-3-6(9)2-1-5(7)4-10/h1-4H
• InChI Key： DYBKHUOGPLCQLA-UHFFFAOYSA-N
• SMILES： IC1C=CC(C=O)=C(C=1)Cl

Computed Properties

• Exact Mass: 265.89954Da
• Monoisotopic Mass: 265.89954Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 17.1Ų

Additional information on 2-CHLORO-4-IODOBENZALDEHYDE

Comprehensive Guide to 2-CHLORO-4-IODOBENZALDEHYDE (CAS No. 1260810-79-4): Properties, Applications, and Market Insights

2-CHLORO-4-IODOBENZALDEHYDE (CAS No. 1260810-79-4) is a specialized halogenated benzaldehyde derivative widely used in pharmaceutical and agrochemical research. This compound features a unique combination of chloro and iodo substituents on the benzene ring, making it a valuable intermediate in organic synthesis. Researchers and manufacturers frequently search for high-purity 2-CHLORO-4-IODOBENZALDEHYDE due to its role in developing novel bioactive molecules.

The molecular structure of 2-CHLORO-4-IODOBENZALDEHYDE contributes to its reactivity in cross-coupling reactions, particularly in Suzuki-Miyaura and Buchwald-Hartwig reactions. Recent trends in green chemistry have increased interest in this compound as a building block for sustainable synthesis methods. Many users inquire about 2-CHLORO-4-IODOBENZALDEHYDE solubility and stability, which are crucial for storage and handling protocols in laboratory settings.

In pharmaceutical applications, 2-CHLORO-4-IODOBENZALDEHYDE serves as a precursor for drug discovery programs targeting various therapeutic areas. The compound's iodo-substituent enables efficient radio-labeling, making it valuable in PET tracer development – a hot topic in medical imaging research. Current market analysis shows growing demand for CAS 1260810-79-4 from contract research organizations developing next-generation small molecule therapeutics.

The synthesis of 2-CHLORO-4-IODOBENZALDEHYDE typically involves halogenation reactions of benzaldehyde derivatives. Quality control parameters like HPLC purity and melting point range are frequently searched by buyers evaluating suppliers. Recent advances in flow chemistry techniques have improved the production efficiency of this compound, addressing common queries about scale-up challenges for halogenated aromatic aldehydes.

Material safety data for 2-CHLORO-4-IODOBENZALDEHYDE indicate standard laboratory precautions for handling organic intermediates. Environmental considerations have led to increased interest in biodegradable derivatives of this compound, aligning with the pharmaceutical industry's focus on green chemistry principles. Researchers often compare 2-CHLORO-4-IODOBENZALDEHYDE price with similar halogenated compounds when planning synthetic routes.

Emerging applications of CAS 1260810-79-4 include its use in liquid crystal materials and organic electronic components, reflecting the compound's versatility. The iodo-substituted benzaldehyde moiety enables unique molecular interactions in these advanced materials. Current patent literature reveals growing intellectual property activity around 2-CHLORO-4-IODOBENZALDEHYDE derivatives, particularly in optoelectronic applications.

Storage recommendations for 2-CHLORO-4-IODOBENZALDEHYDE typically suggest protection from light and moisture, with many users searching for optimal storage conditions for halogenated aldehydes. The compound's spectroscopic properties (including characteristic NMR peaks and IR absorption bands) are frequently discussed in analytical chemistry forums, as they aid in compound identification and purity assessment.

Market projections for 2-CHLORO-4-IODOBENZALDEHYDE indicate steady growth, driven by expanding pharmaceutical R&D budgets and increasing demand for specialty chemicals. Suppliers are responding to customer needs by offering custom synthesis services for this compound and its derivatives. Recent publications highlight innovative uses of CAS 1260810-79-4 in metal-organic frameworks (MOFs), expanding its potential beyond traditional applications.

Quality specifications for 2-CHLORO-4-IODOBENZALDEHYDE typically include parameters such as assay percentage, heavy metal content, and residual solvent levels. These parameters are crucial for researchers requiring GMP-grade intermediates for regulated applications. The compound's crystallization behavior is another topic of interest for process chemists optimizing production methods.

Future research directions for 2-CHLORO-4-IODOBENZALDEHYDE include exploration of its catalytic applications and potential in asymmetric synthesis. The compound's unique electronic properties make it attractive for developing new organocatalysts. As synthetic methodologies advance, 1260810-79-4 continues to find new applications in cutting-edge chemical research, maintaining its position as a valuable building block in modern organic chemistry.